N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide

• Molecular Formula: C16H15F2NO2
• Molecular Weight: 291.29 g/mol
• IUPAC Name: N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H15F2NO2/c1-10-3-4-11(2)15(7-10)21-9-16(20)19-14-8-12(17)5-6-13(14)18/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: MOXCQTFTCLITGE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=C(C=CC(=C2)F)F

Description

N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to relieve pain and inflammation. It is a derivative of salicylic acid and is commonly used to treat conditions such as arthritis, osteoarthritis, and rheumatoid arthritis. Diflunisal is a white crystalline powder that is soluble in water and is typically administered orally.

Mechanism of Action

N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that are involved in the regulation of inflammation, pain, and fever. By inhibiting the production of prostaglandins, N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide reduces inflammation and pain.
Biochemical and Physiological Effects:
N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are involved in the regulation of inflammation. N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and immune responses.

Advantages and Limitations for Lab Experiments

N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide has several advantages and limitations for lab experiments. One of the advantages is that it is a potent inhibitor of COX enzymes, which makes it useful for studying the role of prostaglandins in inflammation and pain. However, one of the limitations is that it can have off-target effects on other enzymes and pathways, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide. One direction is to investigate its potential as a cancer therapy. N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it may have potential as a treatment for certain types of cancer. Another direction is to investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide has been shown to inhibit the aggregation of amyloid-beta peptides, which are involved in the pathogenesis of Alzheimer's disease. Finally, future research could investigate the potential of N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide as a treatment for other inflammatory conditions such as inflammatory bowel disease and psoriasis.

Synthesis Methods

N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide can be synthesized through a multistep process starting with 2,5-difluorobenzoyl chloride and 2,5-dimethylphenol. The reaction involves the use of a base, typically sodium hydroxide, to form the amide bond between the two compounds. The resulting product is then purified through recrystallization to obtain pure N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide.

Scientific Research Applications

N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. N-(2,5-difluorophenyl)-2-(2,5-dimethylphenoxy)acetamide is also a potent inhibitor of platelet aggregation, which makes it useful in the prevention of blood clots.